Cas no 1135288-48-0 (N-(cyclopropylmethyl)propan-2-amine;hydrochloride)

• Product Name: N-(cyclopropylmethyl)propan-2-amine;hydrochloride
• CAS No: 1135288-48-0
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• MDL: MFCD11099506
• CID: 1069281
• PubChem ID: 25049772
• Update Time: 2025-04-20

N-(cyclopropylmethyl)propan-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Cyclopropylmethyl)-2-propanamine hydrochloride
• N-(cyclopropylmethyl)propan-2-amine;hydrochloride
• DTXSID20648544
• BS-37213
• N-(Cyclopropylmethyl)propan-2-amine hydrochloride
• EN300-37177
• CS-0247678
• 1135288-48-0
• AKOS005111113
• N-(Cyclopropylmethyl)propan-2-aminehydrochloride
• N-(cyclopropylmethyl)-N-isopropylamine hydrochloride
• (Cyclopropylmethyl)isopropylamine hydrochloride
• (cyclopropylmethyl)(propan-2-yl)amine hydrochloride
• (cyclopropylmethyl)(isopropyl)amine hydrochloride
• N-(Cyclopropylmethyl)propan-2-amine--hydrogen chloride (1/1)
• (Cyclopropylmethyl)isopropylamine hydrochloride, AldrichCPR
• MFCD11099506
• D86468
• SCHEMBL21879609
• Z381429038

• MDL： MFCD11099506
• Inchi： 1S/C7H15N.ClH/c1-6(2)8-5-7-3-4-7;/h6-8H,3-5H2,1-2H3;1H
• InChI Key： MRPNOHAMZXPTMW-UHFFFAOYSA-N
• SMILES： Cl.N(C(C)C)CC1CC1

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 64.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

N-(cyclopropylmethyl)propan-2-amine;hydrochloride Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT